1-ethyl-1lambda5-phosphinane-1,4-dione

• CAS No.: 51805-19-7
• Molecular Formula: C7H13O2P
• Molecular Weight: 160.2

Description

1-Ethyl-1λ⁵-phosphinane-1,4-dione is a six-membered heterocyclic compound containing a phosphorus atom at position 1 (λ⁵ denotes a pentavalent phosphorus center) and two ketone groups at positions 1 and 2. The ethyl substituent at the phosphorus atom distinguishes it from simpler phosphinane derivatives. Thus, comparisons herein are based on structurally analogous dione-containing heterocycles reported in recent literature.

Preparation Methods

The synthesis of 1-ethyl-1lambda5-phosphinane-1,4-dione involves several steps. One common method includes the reaction of ethylphosphonic dichloride with a suitable dione under controlled conditions. The reaction typically requires a solvent such as dichloromethane and a base like triethylamine to facilitate the formation of the desired product . Industrial production methods may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

1-Ethyl-1lambda5-phosphinane-1,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphine oxides using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound into phosphine derivatives using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions where the ethyl group or oxygen atoms are replaced by other functional groups.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields phosphine oxides, while reduction results in phosphine derivatives.

Scientific Research Applications

1-Ethyl-1lambda5-phosphinane-1,4-dione has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various organophosphorus compounds, which are important in the development of new materials and catalysts.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of diseases such as cancer and bacterial infections.

Industry: It is used in the production of flame retardants, plasticizers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-ethyl-1lambda5-phosphinane-1,4-dione involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to metal ions or enzymes and modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or disruption of cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Physicochemical and Electronic Properties

• Dipole Moments and Polarity:

  • Pyran-2,4-dione derivatives (e.g., 2a) exhibit high dipole moments (5.32 D), critical for their polar crystal packing and solubility .
  • The phosphinane derivative’s dipole moment is expected to differ due to the phosphorus atom’s larger atomic radius and lower electronegativity compared to oxygen.

• Intermolecular Interactions:

  • Pyran-2,4-diones rely on O...H and H...H interactions for crystal stability, as shown by Hirshfeld surface analysis .
  • Phosphinane derivatives may exhibit weaker hydrogen bonding but stronger van der Waals interactions due to the bulkier phosphorus center.

• NMR and DFT Correlations:

  • Pyran-2,4-diones show excellent agreement (R² = 0.93–0.94) between experimental and DFT-calculated NMR shifts, validating computational models .
  • Similar DFT studies for the phosphinane derivative could predict its ³¹P NMR behavior, though experimental data are lacking.